BENGHE Safety Operating Guide

Check Availability & Pricing

Essential Safety and Operational Guide for
Handling 5-Methyl-3-heptanone

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-Methyl-3-heptanone

Cat. No.: B146453

This guide provides immediate and essential safety protocols, personal protective equipment
(PPE) recommendations, and disposal procedures for the safe handling of 5-Methyl-3-
heptanone in a laboratory setting. It is intended for researchers, scientists, and professionals
in drug development.

Chemical Identifier:

o Name: 5-Methyl-3-heptanone

o Synonyms: Ethyl amyl ketone, Amyl ethyl ketone
o CAS Number: 541-85-5

Primary Hazards: 5-Methyl-3-heptanone is a flammable liquid and vapor that can cause
serious eye irritation and may cause respiratory irritation.[1][2][3] It is harmful if inhaled and can
be absorbed through the skin.[4] The vapor is heavier than air and may travel to an ignition
source.[4]

Personal Protective Equipment (PPE)

Proper selection and use of PPE are critical to minimize exposure and ensure safety. The
following table summarizes the required PPE for handling 5-Methyl-3-heptanone.
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Protection Type

Required Equipment

Specifications and Remarks

Eye Protection

Safety glasses with side-

shields or goggles

Must be worn at all times in the
laboratory.[4] A face shield may

be required for splash hazards.

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile rubber)

Inspect gloves for tears or
holes before each use. The
substance defats the skin,
which may cause dryness or

cracking.[4]

Lab coat

A flame-retardant lab coat is

recommended.

Respiratory Protection

Use in a well-ventilated area or
with local exhaust ventilation

(fume hood)

For concentrations up to 100
ppm, an air-purifying respirator
with an organic vapor cartridge
is recommended.[5] A full-face
respirator may be necessary
for higher concentrations or in

case of spills.[6]

Quantitative Safety Data

The following table provides key quantitative safety data for 5-Methyl-3-heptanone.

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=1391
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=1391
https://www.cdc.gov/niosh/npg/npgd0418.html
https://www.moldex.com/chemicals/5-methyl-3-heptanone/
https://www.benchchem.com/product/b146453?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146453?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Parameter Value Source
Flash Point 43°C (109.4°F) - closed cup 41071
Boiling Point 157-162°C (315-324°F) [41[7]

Vapor Pressure

2.4 hPa at 20°C (68°F)

[1]

NIOSH REL (TWA)

25 ppm (130 mg/m3)

[5]

OSHA PEL (TWA)

25 ppm (130 mg/m3)

[5]

EU-OEL (TWA)

10 ppm (53 mg/m3)

[4]

EU-OEL (STEL)

20 ppm (107 mg/m3)

[4]

Lower Explosion Limit

0.9% (v/v)

[1](7]

Upper Explosion Limit

48% (v/v)

[1](7]

Standard Operating Procedure for Handling 5-
Methyl-3-heptanone

The following diagram outlines the standard workflow for the safe handling of 5-Methyl-3-

heptanone, from preparation to disposal.
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Safe handling workflow for 5-Methyl-3-heptanone.
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Experimental Protocols

General Handling and Storage:

Always work in a well-ventilated area, preferably within a chemical fume hood.[1]

Keep the chemical away from heat, sparks, open flames, and other ignition sources.[1][3]

Use non-sparking tools and take precautionary measures against static discharge.[3][8]

Store in a tightly closed container in a cool, dry, and well-ventilated place.[3][4]

Ground and bond containers when transferring material.[3]

Spill Response:

Evacuate the area and remove all ignition sources.[4][9]

o Ventilate the area of the spill.

o Wear appropriate PPE, including respiratory protection.

o Absorb the spill with an inert material such as sand, earth, or vermiculite.[1][4] Do not use
combustible materials like sawdust.

o Collect the absorbed material into a labeled, sealed container for disposal.[4]

First Aid Measures:

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
medical attention.[4][9]

o Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes.[1][4]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[1] Remove contact lenses if present and
easy to do.[1] Continue rinsing and seek medical attention.[1]
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 Ingestion: Do NOT induce vomiting. Rinse mouth with water.[4] Seek immediate medical
attention.[4]

Disposal Plan

» Dispose of 5-Methyl-3-heptanone and any contaminated materials in accordance with local,
state, and federal regulations.

o Waste should be collected in a designated, labeled, and sealed container for flammable
organic waste.[3]

e Do not dispose of the chemical down the drain.[4]

o Contaminated PPE should be disposed of as hazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b146453#personal-protective-equipment-for-handling-
5-methyl-3-heptanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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